Cas no 213478-58-1 (Cyclobutanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2R)-)

Cyclobutanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2R)- structure
213478-58-1 structure
Product Name:Cyclobutanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2R)-
CAS No:213478-58-1
MF:C7H12O3
MW:144.168382644653
CID:242696
PubChem ID:45090019
Update Time:2025-04-19

Cyclobutanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2R)-
    • Cyclobutanecarboxylic acid, 2-hydroxy-, ethyl ester, (1S,2R)- (9CI)
    • (1S,2R)-Ethyl 2-hydroxycyclobutanecarboxylate
    • AMTHAMINEDIHYDROBROMIDE
    • 1,2-Cyclopropanediamine,3,3-dimethyl-, trans- (9CI)
    • 213478-58-1
    • (1S,2R)-Ethyl2-hydroxycyclobutanecarboxylate
    • Inchi: 1S/C7H12O3/c1-2-10-7(9)5-3-4-6(5)8/h5-6,8H,2-4H2,1H3/t5-,6+/m0/s1
    • InChI Key: XLPWARQDCQSFMG-NTSWFWBYSA-N
    • SMILES: O[C@@H]1CC[C@@H]1C(=O)OCC

Computed Properties

  • Exact Mass: 144.079
  • Monoisotopic Mass: 144.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 0.9
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